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Compound of Interest

Compound Name:
Tetramethylthiuram Monosulfide-

d12

Cat. No.: B15552526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of

Tetramethylthiuram Monosulfide-d12 (TMTM-d12). It details its physicochemical

characteristics, synthesis, and provides a comprehensive experimental protocol for its

application as an internal standard in liquid chromatography-mass spectrometry (LC-MS)

analysis.

Introduction
Tetramethylthiuram Monosulfide-d12 is the deuterium-labeled analogue of

Tetramethylthiuram Monosulfide (TMTM), an organosulfur compound. The incorporation of

twelve deuterium atoms into the molecule makes it an ideal internal standard for quantitative

mass spectrometry-based assays.[1] Its primary application is in analytical chemistry,

particularly for the precise quantification of TMTM or related dithiocarbamate compounds in

various matrices. This guide will provide the core chemical properties and a detailed

experimental workflow for its use.
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Quantitative data for Tetramethylthiuram Monosulfide-d12 is summarized in the table below.

Where specific data for the deuterated compound is not available, data for the non-labeled

analogue, Tetramethylthiuram Monosulfide, is provided as a close approximation due to the

negligible impact of deuterium substitution on most bulk physical properties.

Property Value Source

Chemical Name
Tetramethylthiuram

Monosulfide-d12
-

Synonyms

TMTM-d12,

Bis(perdeuteromethylthiocarba

moyl) sulfide

-

Molecular Formula C₆D₁₂N₂S₃ LGC Standards

Molecular Weight 220.46 g/mol Calculated

CAS Number Not available -

Appearance
Yellow solid (inferred from

TMTM)
[2]

Melting Point 107 °C (for TMTM) [2]

Density 1.39 g/cm³ (for TMTM) [2]

Solubility
Soluble in organic solvents (for

TMTM)
[2]

Synthesis
The synthesis of Tetramethylthiuram Monosulfide-d12 follows the same reaction pathway as

its non-deuterated counterpart, with the key difference being the use of a deuterated starting

material. The general synthesis involves the reaction of two key precursors.[3][4] A logical

pathway for the synthesis of TMTM-d12 is outlined below.
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Reactants

Intermediates Product

Dimethylamine-d6 Sodium dimethyldithiocarbamate-d6+ Carbon Disulfide, NaOH

Carbon Disulfide

Phosgene

Tetramethylthiuram Monosulfide-d12+ Phosgene

Click to download full resolution via product page

Caption: Proposed synthesis pathway for Tetramethylthiuram Monosulfide-d12.

A common method for the synthesis of the non-deuterated TMTM involves the reaction of

sodium dimethyldithiocarbamate with phosgene.[3] To synthesize the d12 analogue, one would

start with dimethylamine-d6, which is commercially available. This is reacted with carbon

disulfide in the presence of a base (e.g., sodium hydroxide) to form sodium

dimethyldithiocarbamate-d6. This intermediate is then reacted with phosgene to yield

Tetramethylthiuram Monosulfide-d12.

Experimental Protocol: Use as an Internal Standard
in LC-MS/MS
The primary application of Tetramethylthiuram Monosulfide-d12 is as an internal standard for

the quantification of TMTM and related compounds. The following is a detailed experimental

protocol adapted from a method for the analysis of the related compound, thiram, using a

deuterated internal standard.[5][6] This protocol is suitable for the analysis of TMTM in fruit and

vegetable matrices.
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Tetramethylthiuram Monosulfide-d12 (TMTM-d12): Internal Standard

Tetramethylthiuram Monosulfide (TMTM): Analytical Standard

Acetonitrile (ACN): HPLC or LC-MS grade

Ammonium Hydroxide Solution: Analytical grade

Sodium Sulfite: Analytical grade

Deionized Water: High purity

ZIC-pHILIC Column: or equivalent hydrophilic interaction liquid chromatography column

Standard Solution Preparation
Primary Stock Solution of TMTM-d12 (100 µg/mL): Accurately weigh 1 mg of TMTM-d12 and

dissolve in 10 mL of acetonitrile.

Working Internal Standard Solution (1 µg/mL): Dilute the primary stock solution 1:100 with

acetonitrile.

Calibration Standards: Prepare a series of calibration standards by spiking blank matrix

extract with the analytical standard (TMTM) and a constant concentration of the working

internal standard solution.

Sample Preparation
Extraction: Homogenize 10 g of the sample (e.g., chopped fruit or vegetable) with 20 mL of

an alkaline sulfite extraction buffer (e.g., 10 mM sodium sulfite in water, pH adjusted to 9 with

ammonium hydroxide).

Internal Standard Spiking: Add a known volume of the working internal standard solution

(e.g., 100 µL of 1 µg/mL TMTM-d12) to the homogenate.

Centrifugation: Centrifuge the mixture at 4000 rpm for 10 minutes.
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Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for

LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions
Parameter Condition

LC System Agilent 1200 series or equivalent

Column ZIC-pHILIC (150 x 2.1 mm, 5 µm)

Mobile Phase
Isocratic: 85% Acetonitrile, 15% 10 mM

Ammonium Hydroxide in Water

Flow Rate 0.2 mL/min

Injection Volume 10 µL

Column Temperature 30 °C

MS System Triple Quadrupole Mass Spectrometer

Ionization Mode Electrospray Ionization (ESI), Negative

MRM Transitions

TMTM: To be determined empirically (e.g.,

precursor ion -> product ion) TMTM-d12: To be

determined empirically (e.g., [M-H]⁻ of 219.1 ->

fragment ion)

Collision Energy To be optimized for each transition

The specific Multiple Reaction Monitoring (MRM) transitions for both TMTM and TMTM-d12

should be determined by infusing standard solutions into the mass spectrometer to identify the

precursor ions and the most abundant and stable product ions.
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Caption: Experimental workflow for the quantification of TMTM using TMTM-d12.
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Conclusion
Tetramethylthiuram Monosulfide-d12 is a valuable analytical tool for researchers and

scientists in various fields, including food safety, environmental analysis, and drug

development. Its chemical and physical properties are nearly identical to its non-deuterated

analogue, making it an excellent internal standard for correcting matrix effects and improving

the accuracy and precision of quantitative LC-MS/MS methods. The experimental protocol

provided in this guide offers a robust starting point for the development of specific analytical

methods for the determination of TMTM in complex matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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